![molecular formula C14H13Cl2N3O2S2 B1226612 2-[[(2,5-dichloro-3-thiophenyl)-oxomethyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide](/img/structure/B1226612.png)
2-[[(2,5-dichloro-3-thiophenyl)-oxomethyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
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Overview
Description
2-[[(2,5-dichloro-3-thiophenyl)-oxomethyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide is a thienopyridine.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been synthesized as part of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems. These compounds serve as synthons for other polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).
- Synthesis methods also include multicomponent condensation reactions, useful for creating functionalized thieno[2,3-b]pyridines (Dyachenko et al., 2019).
Biological Activity and Applications
- This compound is part of a class known for antiproliferative properties, particularly against phospholipase C enzyme. Modifications at specific functional groups can impact its biological activity (van Rensburg et al., 2017).
- Some derivatives have shown respectable antianaphylactic activity, indicating potential in allergy treatment or related research (Wagner et al., 1993).
Antimicrobial Properties
- Certain derivatives exhibit antimicrobial activities, suggesting potential use in antibiotic research and development (Kolisnyk et al., 2015).
- Research into synthesis and reactions of derivatives has also highlighted their antimicrobial properties, adding to the potential applications in this field (Zaki et al., 2020).
Properties
Molecular Formula |
C14H13Cl2N3O2S2 |
---|---|
Molecular Weight |
390.3 g/mol |
IUPAC Name |
2-[(2,5-dichlorothiophene-3-carbonyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
InChI |
InChI=1S/C14H13Cl2N3O2S2/c1-19-3-2-6-8(5-19)22-14(10(6)12(17)20)18-13(21)7-4-9(15)23-11(7)16/h4H,2-3,5H2,1H3,(H2,17,20)(H,18,21) |
InChI Key |
HBBCIGFGKJJWEX-UHFFFAOYSA-N |
SMILES |
CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=C(SC(=C3)Cl)Cl |
Canonical SMILES |
CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=C(SC(=C3)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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